Cas no 916486-11-8 (5-(ethoxycarbonyl)-1H-indol-2-ylboronic acid)

5-(ethoxycarbonyl)-1H-indol-2-ylboronic acid structure
916486-11-8 structure
Product Name:5-(ethoxycarbonyl)-1H-indol-2-ylboronic acid
CAS No:916486-11-8
MF:C11H12BNO4
MW:233.028283119202
CID:2114730
PubChem ID:59800131
Update Time:2025-04-21

5-(ethoxycarbonyl)-1H-indol-2-ylboronic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(ethoxycarbonyl)-1H-indol-2-ylboronic acid
    • 2-borono-5-ethoxycarbonylindole
    • XYIJCCHUXSHRDJ-UHFFFAOYSA-N
    • 916486-11-8
    • SCHEMBL3359679
    • DA-38399
    • Inchi: 1S/C11H12BNO4/c1-2-17-11(14)7-3-4-9-8(5-7)6-10(13-9)12(15)16/h3-6,13,15-16H,2H2,1H3
    • InChI Key: XYIJCCHUXSHRDJ-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=CC2=C(C=1)C=C(B(O)O)N2)=O

Computed Properties

  • Exact Mass: 233.0859380Da
  • Monoisotopic Mass: 233.0859380Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 82.6Ų
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